Cas no 628-64-8 (2-Ethoxyethyl chloroformate)

• Product Name: 2-Ethoxyethyl chloroformate
• CAS No: 628-64-8
• MF: C₅H₉ClO₃
• MW: 152.576161146164
• CID: 39253
• PubChem ID: 69408
• Update Time: 2025-06-08

2-Ethoxyethyl chloroformate Chemical and Physical Properties

Names and Identifiers

• 2-Ethoxyethyl chloroformate
• Chlorocarbonic acid 2-ethoxy-ethyl ester
• 2-ethoxyethyl carbonochloridate
• 2-ethoxyethyl chlorocarbonate
• 2-ethoxyethylchlorocarbonat
• Aethylenglykol-aethylaether-chlorformiat
• EINECS 211-048-9
• ethoxyethyl chloroformate
• NS00035199
• EN300-6488980
• 628-64-8
• AKOS006273195
• SCHEMBL616408
• DTXSID10211887
• BAKGFNOISJEFPX-UHFFFAOYSA-N
• FT-0653672
• G47225
• DTXCID40134378
• 211-048-9

• Inchi： 1S/C5H9ClO3/c1-2-8-3-4-9-5(6)7/h2-4H2,1H3
• InChI Key： BAKGFNOISJEFPX-UHFFFAOYSA-N
• SMILES： ClC(=O)OCCOCC

Computed Properties

• Exact Mass: 152.02400
• Monoisotopic Mass: 152.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 84.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Topological Polar Surface Area: 35.5A^2

Experimental Properties

• Density: 1.1341
• Boiling Point: 210.66°C (rough estimate)
• Flash Point: 61.2 °C
• Refractive Index: 1.4169 (estimate)
• PSA: 35.53000
• LogP: 1.39830

2-Ethoxyethyl chloroformate Security Information

• Safety Term：6.1
• Storage Condition：Keep in a cool, dry, dark place, in a sealed container or cylinder. Keep away from incompatible materials, sources of ignition, and untrained people. Safety label area. Protect container / cylinder from physical injury.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives Organic carbonic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives

Additional information on 2-Ethoxyethyl chloroformate

Comprehensive Guide to 2-Ethoxyethyl Chloroformate (CAS No. 628-64-8): Properties, Applications, and Safety

2-Ethoxyethyl chloroformate (CAS No. 628-64-8) is a versatile chemical compound widely used in organic synthesis and industrial applications. This ester derivative, also known as ethoxyethyl carbonochloridate, plays a critical role in the production of pharmaceuticals, agrochemicals, and specialty chemicals. Its unique molecular structure, combining an ethoxyethyl group with a chloroformate moiety, makes it a valuable reagent for introducing protective groups or facilitating esterification reactions.

The growing interest in 2-ethoxyethyl chloroformate stems from its efficiency in peptide coupling and polymer chemistry. Researchers frequently search for "2-ethoxyethyl chloroformate synthesis" or "CAS 628-64-8 applications," highlighting its relevance in modern chemistry. Unlike traditional reagents, this compound offers improved selectivity and yield, aligning with the industry's demand for sustainable and high-performance solutions.

One of the trending topics in chemical forums revolves around "green alternatives to chloroformates." While 2-ethoxyethyl chloroformate is not a direct replacement, its optimized reaction conditions reduce waste generation. Laboratories focusing on "low-toxicity esterification agents" often evaluate this compound due to its balanced reactivity profile. Recent studies also explore its potential in biodegradable polymer synthesis, addressing the global push for eco-friendly materials.

From a technical perspective, 2-ethoxyethyl chloroformate (CAS 628-64-8) exhibits a boiling point of 160–162°C and a density of 1.14 g/cm³. These properties make it suitable for controlled reactions under mild conditions. Users frequently inquire about "storage recommendations for 2-ethoxyethyl chloroformate"—proper handling in airtight containers under inert gas is essential to maintain stability. The compound’s compatibility with common organic solvents like dichloromethane and THF further enhances its utility.

Innovative applications of CAS 628-64-8 extend to the pharmaceutical sector, where it serves as an intermediate for prodrug development. Queries such as "2-ethoxyethyl chloroformate in drug delivery" reflect this niche use. Its ability to form hydrolyzable linkages aligns with targeted release formulations, a key area in precision medicine. Additionally, the agrochemical industry employs it to synthesize crop protection agents with enhanced bioavailability.

Quality control remains a priority for purchasers of 2-ethoxyethyl chloroformate. Analytical techniques like GC-MS and HPLC ensure purity levels ≥98%, a common specification for research-grade material. Discussions on "spectroscopic data for CAS 628-64-8" emphasize the importance of characterization in avoiding side reactions. Suppliers increasingly provide detailed COAs (Certificates of Analysis) to meet stringent regulatory requirements.

In conclusion, 2-ethoxyethyl chloroformate (CAS No. 628-64-8) bridges academic research and industrial innovation. Its adaptability to diverse synthetic pathways answers the demand for "multifunctional organic reagents." As sustainability and efficiency dominate chemical discourse, this compound’s role in advancing greener methodologies will likely expand, solidifying its position in the reagent landscape.